Procion Yellow Procion Yellow
Brand Name: Vulcanchem
CAS No.: 12226-45-8
VCID: VC20971879
InChI: InChI=1S/C20H14Cl2N6O6S2.Na/c1-10-7-11(23-20-25-18(21)24-19(22)26-20)5-6-15(10)28-27-12-8-14-13(17(9-12)36(32,33)34)3-2-4-16(14)35(29,30)31;/h2-9H,1H3,(H,29,30,31)(H,32,33,34)(H,23,24,25,26);
SMILES: CC1=C(C=CC(=C1)NC2=NC(=NC(=N2)Cl)Cl)N=NC3=CC4=C(C=CC=C4S(=O)(=O)[O-])C(=C3)S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula: C20H14Cl2N6NaO6S2
Molecular Weight: 592.4 g/mol

Procion Yellow

CAS No.: 12226-45-8

Cat. No.: VC20971879

Molecular Formula: C20H14Cl2N6NaO6S2

Molecular Weight: 592.4 g/mol

* For research use only. Not for human or veterinary use.

Procion Yellow - 12226-45-8

Specification

CAS No. 12226-45-8
Molecular Formula C20H14Cl2N6NaO6S2
Molecular Weight 592.4 g/mol
IUPAC Name disodium;3-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-methylphenyl]diazenyl]naphthalene-1,5-disulfonate
Standard InChI InChI=1S/C20H14Cl2N6O6S2.Na/c1-10-7-11(23-20-25-18(21)24-19(22)26-20)5-6-15(10)28-27-12-8-14-13(17(9-12)36(32,33)34)3-2-4-16(14)35(29,30)31;/h2-9H,1H3,(H,29,30,31)(H,32,33,34)(H,23,24,25,26);
Standard InChI Key NRZHRBRLOOISIB-UHFFFAOYSA-N
SMILES CC1=C(C=CC(=C1)NC2=NC(=NC(=N2)Cl)Cl)N=NC3=CC4=C(C=CC=C4S(=O)(=O)[O-])C(=C3)S(=O)(=O)[O-].[Na+].[Na+]
Canonical SMILES CC1=C(C=CC(=C1)NC2=NC(=NC(=N2)Cl)Cl)N=NC3=CC4=C(C=CC=C4S(=O)(=O)O)C(=C3)S(=O)(=O)O.[Na]

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